Cas no 561052-59-3 (1-[amino-(4-methylphenyl)methyl]naphthalen-2-ol)

• Product Name: 1-[amino-(4-methylphenyl)methyl]naphthalen-2-ol
• CAS No: 561052-59-3
• MF: C₁₈H₁₇NO
• MW: 263.333684682846
• MDL: MFCD09260390
• CID: 1597007
• PubChem ID: 17039364
• Update Time: 2025-09-19

1-[amino-(4-methylphenyl)methyl]naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[amino-(4-methylphenyl)methyl]naphthalen-2-ol
• 1-(Amino-p-tolyl-methyl)-naphthalen-2-ol
• 2-Naphthalenol, 1-[amino(4-methylphenyl)methyl]-
• 1-[amino(4-methylphenyl)methyl]-2-naphthol
• CTK8E3064
• 2-Naphthalenol,1-[amino(4-methylphenyl)methyl]
• CS-0363665
• 1-[Amino(4-methylphenyl)methyl]naphthalen-2-ol
• MFCD09260390
• DTXSID40588716
• 1-(Amino(p-tolyl)methyl)naphthalen-2-ol
• 561052-59-3

• MDL： MFCD09260390
• Inchi： 1S/C18H17NO/c1-12-6-8-14(9-7-12)18(19)17-15-5-3-2-4-13(15)10-11-16(17)20/h2-11,18,20H,19H2,1H3
• InChI Key： WOXKSBPHXSAUAJ-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1C(C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 263.13100
• Monoisotopic Mass: 263.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 464.3°C at 760 mmHg
• Flash Point: 234.6°C
• Refractive Index: 1.677
• PSA: 46.25000
• LogP: 4.60220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives